molecular formula C16H17NO2 B2840554 (E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide CAS No. 543703-05-5

(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide

Cat. No. B2840554
CAS RN: 543703-05-5
M. Wt: 255.317
InChI Key: KAQKNDLPAWYHNO-ZHACJKMWSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide, also known as EMFA, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EMFA is a member of the acrylamide family and has been studied for its biochemical and physiological effects.

Scientific Research Applications

properties

IUPAC Name

(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17NO2/c1-3-13-6-4-5-7-15(13)17-16(18)11-10-14-9-8-12(2)19-14/h4-11H,3H2,1-2H3,(H,17,18)/b11-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KAQKNDLPAWYHNO-ZHACJKMWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1NC(=O)C=CC2=CC=C(O2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCC1=CC=CC=C1NC(=O)/C=C/C2=CC=C(O2)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

255.31 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N-(2-ethylphenyl)-3-(5-methylfuran-2-yl)acrylamide

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